N-(2-Cyanophenyl)-2,2,2-trifluoro-N-methylacetamide

• Molecular Formula: C10H7F3N2O
• Molecular Weight: 228.17 g/mol
• IUPAC Name: N-(2-cyanophenyl)-2,2,2-trifluoro-N-methylacetamide
• InChI: InChI=1S/C10H7F3N2O/c1-15(9(16)10(11,12)13)8-5-3-2-4-7(8)6-14/h2-5H,1H3
• InChI Key: ILOWHTHPQMGHBX-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1C#N)C(=O)C(F)(F)F

Description

N-(2-Cyanophenyl)-2,2,2-trifluoro-N-methylacetamide is a useful research compound. Its molecular formula is C10H7F3N2O and its molecular weight is 228.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(2-Cyanophenyl)-2,2,2-trifluoroacetamide (3 g, 0.014 mol) was added to sodium hydride (60% in oil, 0.62 g, 0.026 mol) in THF (40 ml) under nitrogen and stirred for 4 h. Methyl iodide (8.7 ml, 0.14 mol) was added and stirring continued overnight. The mixture was poured onto brine and extracted with ethyl acetate, dried over sodium sulphate and evaporated to give the product (3 g), MS (+EI) 228 (M+). 1H NMR (CDCl3) 7.8 (1H, d), 7.7 (1H, dd), 7.4 (1H, dd), 7.4 (1H, d), 3.43 (3H, s).